1-[(4-methylphenyl)(phenyl)amino]-3-(1-piperidinyl)-2-propanol

• IUPAC Name: 1-(N-(4-methylphenyl)anilino)-3-piperidin-1-ylpropan-2-ol
• InChI: InChI=1S/C21H28N2O/c1-18-10-12-20(13-11-18)23(19-8-4-2-5-9-19)17-21(24)16-22-14-6-3-7-15-22/h2,4-5,8-13,21,24H,3,6-7,14-17H2,1H3
• InChI Key: GXZBMQKUWBEVGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC(CN2CCCCC2)O)C3=CC=CC=C3
• Molecular Formula: C21H28N2O
• Molecular Weight: 324.5 g/mol

Description

1-[(4-methylphenyl)(phenyl)amino]-3-(1-piperidinyl)-2-propanol is a chemical compound that belongs to the class of beta-adrenergic receptor antagonists. This compound has been extensively studied for its potential use in treating various medical conditions.

Scientific Research Applications

1-[(4-methylphenyl)(phenyl)amino]-3-(1-piperidinyl)-2-propanol has been studied for its potential use in treating various medical conditions. It has been found to be effective in treating hypertension, angina, and heart failure. This compound has also been studied for its potential use in treating anxiety disorders and migraines.

Mechanism of Action

The mechanism of action of 1-[(4-methylphenyl)(phenyl)amino]-3-(1-piperidinyl)-2-propanol involves the inhibition of beta-adrenergic receptors. This results in the reduction of heart rate and blood pressure, which makes it an effective treatment for hypertension and heart failure. This compound also has anxiolytic and analgesic effects, which make it useful in treating anxiety disorders and migraines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(4-methylphenyl)(phenyl)amino]-3-(1-piperidinyl)-2-propanol include the reduction of heart rate and blood pressure, as well as the reduction of anxiety and pain. This compound also has anti-inflammatory effects, which make it useful in treating certain types of inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-methylphenyl)(phenyl)amino]-3-(1-piperidinyl)-2-propanol in lab experiments include its well-understood mechanism of action and its availability. This compound is also relatively easy to synthesize, which makes it a cost-effective choice for lab experiments. The limitations of using this compound include its potential toxicity and the need for careful handling.

Future Directions

For the study of this compound include the development of more potent and selective beta-adrenergic receptor antagonists and the study of its anti-inflammatory effects.

Synthesis Methods

The synthesis of 1-[(4-methylphenyl)(phenyl)amino]-3-(1-piperidinyl)-2-propanol involves the reaction of 4-methylbenzenamine and 1-piperidin-1-ylpropan-2-ol in the presence of a catalyst. The reaction takes place under specific conditions of temperature and pressure and yields the desired product. The synthesis of this compound has been extensively studied, and various modifications have been made to improve the yield and purity of the product.